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Compound of Interest

Compound Name: Rp-8-pCPT-cGMPS sodium

Cat. No.: B560320 Get Quote

Technical Support Center: Rp-8-pCPT-cGMPS
Sodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective use of Rp-8-pCPT-cGMPS
sodium salt in experiments. Below you will find troubleshooting guides and frequently asked

questions (FAQs) to ensure complete dissolution and proper handling of this cGMP-dependent

protein kinase (PKG) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Rp-8-pCPT-cGMPS sodium salt and what is its primary mechanism of action?

Rp-8-pCPT-cGMPS is a cell-permeable analog of cyclic guanosine monophosphate (cGMP). It

acts as a competitive inhibitor of cGMP-dependent protein kinase (PKG).[1][2] Its lipophilic

nature allows it to effectively cross cell membranes to inhibit intracellular PKG activity.[1]

Q2: What are the recommended solvents for dissolving Rp-8-pCPT-cGMPS sodium salt?

Rp-8-pCPT-cGMPS sodium salt is soluble in both water and dimethyl sulfoxide (DMSO).

Q3: What is the solubility of Rp-8-pCPT-cGMPS sodium salt in these solvents?
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The solubility of Rp-8-pCPT-cGMPS sodium salt is up to 100 mM in water and 100 mM in

DMSO. Another source suggests a solubility of 25 mg/mL in water.

Q4: How should I store the solid compound and prepared stock solutions?

The solid compound should be stored at -20°C. Stock solutions should also be stored at -20°C

for long-term use. It is recommended to protect the compound and its solutions from bright

light.

Troubleshooting Guide: Dissolution and Handling
This guide addresses common issues that may arise when preparing Rp-8-pCPT-cGMPS
sodium salt solutions for your experiments.
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Problem Potential Cause Recommended Solution

Difficulty in dissolving the

compound

Insufficient mixing or solvent

volume.

- Ensure you are using a

sufficient volume of the

recommended solvent (water

or DMSO) to achieve the

desired concentration, not

exceeding the solubility limits. -

Vortex the solution for 1-2

minutes to aid dissolution. - If

dissolution is still slow, gentle

warming of the solution in a

water bath (not exceeding

37°C) can be attempted.

However, be cautious as

excessive heat may degrade

the compound.

Precipitation observed in the

solution after dissolution

- The concentration of the

solution exceeds the solubility

limit. - The solution was not

properly mixed. - The solution

was stored improperly, leading

to precipitation over time.

- Dilute the solution with more

of the same solvent to a

concentration within the known

solubility range. - Ensure the

solution is thoroughly mixed by

vortexing. - Store stock

solutions at -20°C and avoid

repeated freeze-thaw cycles.

For use in cell culture, it is

advisable to prepare fresh

dilutions from the stock

solution for each experiment.

Inconsistent experimental

results

- Inaccurate concentration of

the stock solution. -

Degradation of the compound.

- Recalculate the required

mass of the compound and

volume of the solvent to

ensure the correct

concentration. Use a

reconstitution calculator if

available from the supplier. -

Prepare fresh stock solutions
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regularly. Avoid prolonged

storage of diluted working

solutions. - Protect the stock

solution from light.

Quantitative Data Summary
The following table summarizes the key quantitative information for Rp-8-pCPT-cGMPS
sodium salt.

Parameter Value Reference

Molecular Weight 525.86 g/mol

Solubility in Water Up to 100 mM

Solubility in DMSO Up to 100 mM

Ki for PKGIα 0.5 µM [2]

Ki for PKGIβ 0.45 µM

Ki for PKGII 0.7 µM

Storage Temperature -20°C

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in Water:

Weighing: Accurately weigh out 5.26 mg of Rp-8-pCPT-cGMPS sodium salt (Molecular

Weight: 525.86 g/mol ).

Dissolution: Add 1 mL of sterile, nuclease-free water to the vial containing the compound.

Mixing: Vortex the vial for 1-2 minutes until the solid is completely dissolved. A clear solution

should be obtained.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C. Avoid

repeated freeze-thaw cycles.
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Visualizations
Signaling Pathway of cGMP Inhibition by Rp-8-pCPT-
cGMPS
The following diagram illustrates the cGMP signaling pathway and the point of inhibition by Rp-

8-pCPT-cGMPS. In this pathway, nitric oxide (NO) or natriuretic peptides stimulate soluble

guanylate cyclase (sGC) or particulate guanylate cyclase (pGC) respectively, leading to the

production of cGMP from GTP.[3][4] cGMP then activates Protein Kinase G (PKG), which

phosphorylates various downstream targets.[3][4] Rp-8-pCPT-cGMPS competitively inhibits the

binding of cGMP to PKG, thereby blocking its activation and downstream signaling.[1][2]
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Caption: cGMP signaling pathway and inhibition by Rp-8-pCPT-cGMPS.

Experimental Workflow for Dissolving Rp-8-pCPT-
cGMPS
This workflow diagram outlines the key steps for the successful dissolution of Rp-8-pCPT-
cGMPS sodium salt for experimental use.
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Caption: Workflow for dissolving Rp-8-pCPT-cGMPS sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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